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Compound of Interest

Compound Name: Madam

Cat. No.: B1251791

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, handling procedures, and disposal plans for 2-
(Dimethylamino)ethyl methacrylate (DMAEMA), also known as MADAM. Adherence to these
guidelines is essential for ensuring laboratory safety and proper chemical management.

Hazard Summary

DMAEMA is a hazardous chemical that requires careful handling. It is a combustible liquid that
is harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and
may provoke an allergic skin reaction. It is also recognized as being harmful to aquatic life.[1]

[2](3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles in
compliance with OSHA's 29
CFR 1910.133 or European
Standard EN166. A face shield
is also required where

splashing is a potential hazard.

Protects against splashes and
vapors that can cause severe

eye irritation and damage.

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber). A lab coat
is required, and a chemical-
resistant apron and sleeves
are necessary when there is a
risk of splashing. Wear
appropriate protective clothing

to prevent skin exposure.

Prevents skin contact which
can cause burns, irritation, and

allergic reactions.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required if working outside of
a certified chemical fume hood
or where ventilation is
inadequate. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149
must be followed.

Protects against inhalation of
vapors which can cause

respiratory tract irritation.

Quantitative Data Summary

The following table summarizes key quantitative data for DMAEMA.
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Property Value Reference

CAS Number 2867-47-2

Molecular Formula C8H15N0O2

Molecular Weight 157.21 g/mol

Appearance C.:Ieér, colorless to light-yellow
liquid

Odor Amine-like, Rotten-egg like

Boiling Point 182 - 192 °C (360 - 378 °F)

Melting Point -30 °C (-22 °F)

Flash Point 68 °C (154 °F) closed cup

Density 0.933 g/mL at 25 °C (77 °F)

Solubility in Water

Soluble

Vapor Pressure

0.49 mmHg at 20 °C (68 °F)

Permissible Exposure Limit

(PEL)

5 mg/m3 (California)

Experimental Protocols
Handling and Storage Workflow

The following diagram outlines the standard operating procedure for handling and storing

DMAEMA.
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Workflow for Handling and Storing DMAEMA

(" Preparation N

Verify fume hood certification

Inspect PPE for integrity

Locate and test safety shower and eyewash station

Proceed to handling

(" ‘J'iling )

Work within a certified chemical fume hood

Ground/bond container and receiving equipment

Dispense chemical carefully

Tightly seal container after use

- %
Proceed to storage Proceed to cleanup
4 Storage N (¢ Post-Handling )
Y
Store in a cool, dry, well-ventilated area) Decontaminate work area
Protect from light, moisture, and heaa Properly dispose of contaminated PPE and waste
[Store away from incompatible substances) Wash hands and exposed skin thoroughly
- J
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DMAEMA Waste Disposal Workflow

é Waste Collection N

Collect waste in a designated, labeled, and sealed hazardous waste container

Do not mix with incompatible waste streams Segregate contaminated consumables (gloves, pipette tips)

Transfer to storage Transfer to storage

/ Temporary Storage )

Y Y

Gtore waste container in a designated hazardous waste accumulation area

Y

[Ensure area is secure and regularly inspectea

Schedule disposal

4 Final Djisposal )

Arrange for pickup by a licensed hazardous waste disposal company

Complete all required waste disposal documentation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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equipment-for-handling-madam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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